molecular formula C4H3ClF2N2O B6147465 3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole CAS No. 1370522-59-0

3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole

Cat. No. B6147465
CAS RN: 1370522-59-0
M. Wt: 168.5
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Difluoromethylation is a process used to functionalize diverse fluorine-containing heterocycles . These are core moieties of various biologically and pharmacologically active ingredients .


Synthesis Analysis

Difluoromethylation processes are based on X–CF2H bond formation where X is C (sp), C (sp2), C (sp3), O, N, or S . This field of research has benefited from the invention of multiple difluoromethylation reagents . A simple and efficient domino protocol for the selective synthesis of 4-difluoromethyl and 4-fluoromethyl quinazolin (thi)ones was established from readily available 2-aminoacetophenones and iso (thio)cyanates mediated by Selectfluor .


Chemical Reactions Analysis

The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode . Difluoromethylation of C (sp2)–H bond has also been accomplished through Minisci-type radical chemistry .

Mechanism of Action

The mechanism of action of these compounds is often complex and involves several steps. For example, the [3+2] cycloaddition (32CA) reaction between difluoromethane and 3-ylideneoxindole has been studied using molecular electron density theory .

Future Directions

The field of difluoromethylation has seen significant advances in recent years . Future research will likely continue to explore new methods for difluoromethylation, as well as applications of these compounds in various fields such as pharmaceuticals and agrochemicals .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole involves the reaction of difluoromethylamine with chloroacetic acid to form 3-chloromethyl-5-difluoromethyl-1,2,4-oxadiazole, which is then treated with sodium hydroxide to yield the final product.", "Starting Materials": [ "Difluoromethylamine", "Chloroacetic acid", "Sodium hydroxide" ], "Reaction": [ "Step 1: Difluoromethylamine is reacted with chloroacetic acid in the presence of a catalyst such as triethylamine to form 3-chloromethyl-5-difluoromethyl-1,2,4-oxadiazole.", "Step 2: The resulting intermediate is then treated with sodium hydroxide to yield the final product, 3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole." ] }

CAS RN

1370522-59-0

Product Name

3-(chloromethyl)-5-(difluoromethyl)-1,2,4-oxadiazole

Molecular Formula

C4H3ClF2N2O

Molecular Weight

168.5

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.